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Compound of Interest

Compound Name: Clorprenaline D7

Cat. No.: B8088871

Essential Safety and Handling Guide for
Clorprenaline D7

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Clorprenaline D7 in a laboratory setting. The information is tailored
for researchers, scientists, and professionals in drug development to ensure safe handling and
maintain laboratory integrity.

Hazard Identification and GHS Classification

There is conflicting information in commercially available Safety Data Sheets (SDS) for
Clorprenaline D7. It is recommended to handle this compound with caution, adhering to the
more stringent safety precautions outlined below.
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Hazard Statement

GHS Classification

Source

Harmful if swallowed

Acute Toxicity 4 (Oral)

CDN Isotopes SDS[1],
PubChem

Causes serious eye irritation

Eye Irritation 2A

CDN Isotopes SDS[1],
PubChem

May be harmful if absorbed
through skin

CDN Isotopes SDS[1]

May cause skin irritation

CDN Isotopes SDS[1]

May be harmful if inhaled

CDN Isotopes SDS[1]

May cause respiratory tract
irritation

CDN Isotopes SDS

Not classified as hazardous

Cayman Chemical SDS

[oxicological and Physical Data

Property Value Source
Molecular Formula C11HsD7CINO
Molecular Weight 220.75 g/mol
CAS Number 2748354-86-9
Appearance Solid
Solubility Soluble in Chloroform
LD50 (Oral, Rat) of unlabeled

) 445 mg/kg
Clorprenaline
LD50 (Oral, Mouse) of

550 mg/kg

unlabeled Clorprenaline

Storage Temperature

Room temperature or -20°C for

long-term stability
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Note: No established Occupational Exposure Limits (OELs) were found for Clorprenaline D7.
In the absence of specific limits, it is crucial to minimize exposure and adhere to the principle of

ALARA (As Low As Reasonably Achievable).

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Clorprenaline D7. The following table

outlines the required PPE for various laboratory operations.

. . Hand Body Respiratory
Operation Eye Protection . . .
Protection Protection Protection
o Use in a certified
Weighing and Safety glasses o )
] ) o ) Nitrile gloves Laboratory coat chemical fume
transferring solid  with side shields
hood
) Use in a certified
Preparing Safety glasses o )
_ o _ Nitrile gloves Laboratory coat chemical fume
solutions with side shields
hood
Not generally
Handling Safety glasses o required if
) T ) Nitrile gloves Laboratory coat i
solutions with side shields handled in a
fume hood
Air-purifying

Cleaning spills

Chemical safety

goggles

Heavy-duty nitrile
or butyl rubber

gloves

Impervious gown
or apron over lab

coat

respirator with
appropriate
cartridges if spill
is large or
outside of a fume
hood

Operational Plans: Experimental Protocols

General Handling and Weighing

o Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered. Assemble all necessary equipment, including spatulas, weigh boats, and
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pre-labeled containers.

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

» Weighing: Perform all weighing operations within a chemical fume hood to minimize
inhalation exposure. Use a microbalance with a draft shield for accuracy and to contain the
solid.

o Transfer: Carefully transfer the weighed solid to a labeled container. Use a funnel for
transferring into vessels with narrow openings.

o Cleaning: After transfer, decontaminate the spatula and weigh boat with an appropriate
solvent (e.g., 70% ethanol) and dispose of the waste properly. Wipe down the work surface
of the fume hood.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Solution Preparation

e Solvent Selection: Clorprenaline D7 is soluble in chloroform.

e Procedure:

[e]

Within a chemical fume hood, add the weighed Clorprenaline D7 solid to a volumetric
flask.

[e]

Add a small amount of the chosen solvent to dissolve the solid, swirling gently.

o

Once dissolved, add the solvent to the calibration mark of the volumetric flask.

[¢]

Cap the flask and invert several times to ensure a homogenous solution.

o Storage: Store the solution in a tightly sealed, clearly labeled container at the recommended
temperature. Protect from light if the compound is light-sensitive.

Emergency Procedures
Spill Response
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o Evacuate: If the spill is large or outside a fume hood, evacuate the immediate area.

e Alert: Inform your supervisor and laboratory safety officer.

o Contain: For small spills within a fume hood, contain the spill with absorbent pads.

o Clean-up:

[e]

o

[¢]

[¢]

o Ventilate: Ensure the area is well-ventilated.

First Aid Measures

Cover the spill with an absorbent material.

Wear appropriate PPE, including chemical safety goggles and heavy-duty gloves.

Carefully collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with
soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.

Move the person to fresh air. If not breathing,

Inhalation ) o o ) ]
give artificial respiration. Seek medical attention.
Do NOT induce vomiting. Never give anything

) by mouth to an unconscious person. Rinse

Ingestion ! . .
mouth with water. Seek medical attention
immediately.

Disposal Plan
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All waste containing Clorprenaline D7, including contaminated PPE, empty containers, and
cleaning materials, must be disposed of as hazardous chemical waste.

o Segregation: Collect all Clorprenaline D7 waste in a dedicated, labeled, and sealed
hazardous waste container. Do not mix with other waste streams unless compatible.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name "Clorprenaline D7".

o Storage: Store the waste container in a designated satellite accumulation area.

» Disposal: Arrange for pick-up and disposal by a licensed professional waste disposal service
in accordance with local, state, and federal regulations.

Visual Workflow Guides

The following diagrams illustrate the key operational workflows for handling Clorprenaline D7.

Preparation

e CEE RED Start Handling (in Fume Hood) Cleanup & Storage
End
Weigh Solid Transfer Solid Prepare Solution geeed™  Decontaminate Surfaces g Dispose of Waste Store Product = Wash Hands
.
Don PPE )---------f-======-==-=7 x

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of Clorprenaline D7 solutions.
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Caption: Decision workflow for responding to a Clorprenaline D7 spill.
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Caption: Procedural workflow for the proper disposal of Clorprenaline D7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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